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Compound of Interest

Compound Name: 4-Formylcinnamic acid

CAS No.: 23359-08-2

Cat. No.: B1233681

Get Quote

This guide provides an in-depth technical comparison of 4-Formylcinnamic acid, a versatile

bifunctional molecule, in key research and development applications. We will objectively

assess its performance against established alternatives, supported by available experimental

data, to empower researchers, scientists, and drug development professionals in making

informed decisions for their specific needs.

Introduction to 4-Formylcinnamic Acid: A Molecule
of Dual Reactivity
4-Formylcinnamic acid, with the IUPAC name (2E)-3-(4-formylphenyl)prop-2-enoic acid, is a

unique organic compound featuring two key functional groups: a carboxylic acid and an

aromatic aldehyde.[1] This dual reactivity makes it a valuable building block in various scientific

domains, from the synthesis of complex organic molecules to its application as a tool in

chemical biology and drug discovery. The cinnamic acid backbone provides a rigid scaffold,

while the terminal functional groups offer orthogonal handles for chemical modifications.
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Property Value

Molecular Formula C10H8O3

Molecular Weight 176.17 g/mol

Appearance Light yellow to beige crystalline powder

Melting Point 250-255 °C

Source: Thermo Fisher Scientific[1]

This guide will focus on three primary applications where 4-Formylcinnamic acid and its

derivatives have shown significant potential: as a covalent inhibitor warhead, a linker in

bioconjugation, and as a scaffold for anticancer agents.

4-Formylcinnamic Acid as a Covalent Inhibitor
Warhead
Covalent inhibitors have seen a resurgence in drug discovery due to their potential for

enhanced potency, prolonged duration of action, and ability to target shallow binding pockets.

[2][3] The effectiveness of a covalent inhibitor is largely determined by its "warhead," the

electrophilic group that forms a stable bond with a nucleophilic amino acid residue on the target

protein.[3][4]

The α,β-unsaturated aldehyde moiety in 4-Formylcinnamic acid positions it as a potential

Michael acceptor, a common feature in covalent inhibitors targeting cysteine residues.

However, the aldehyde group itself can also react with nucleophiles, primarily the ε-amino

group of lysine residues, through the formation of a Schiff base.[5][6]

Comparative Analysis with Other Electrophilic Warheads
Here, we compare the potential of an aldehyde warhead, as present in 4-Formylcinnamic
acid, with other commonly used electrophilic groups in covalent drug design.
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Warhead
Class

Target
Residue(s)

Bond Type Reactivity
Key
Advantages

Key
Disadvanta
ges

Aldehydes/Ke

tones

Lysine, N-

terminus

Schiff Base

(often

reversible)

Moderate

Reversibility

can reduce

off-target

effects.

Schiff base

can be

hydrolytically

unstable.

Acrylamides Cysteine
Michael

Adduct
Tunable

Well-

established

chemistry,

tunable

reactivity.

Potential for

off-target

reactivity with

other

nucleophiles.

Nitriles Cysteine
Thioimidate

(reversible)
Moderate

Reversible

covalent

interaction

can improve

selectivity.

May require

specific

geometric

arrangement

for reactivity.

Boronic Acids
Serine,

Threonine

Boronate

Ester

(reversible)

High

Forms stable

but reversible

adducts.

Potential for

off-target

interactions

with diols.

Sulfonyl

Fluorides

Lysine,

Tyrosine,

Serine

Sulfonylated

Adduct
High

Forms very

stable

covalent

bonds.

Can be highly

reactive,

leading to off-

target effects.

Expert Insights: The aldehyde group of 4-Formylcinnamic acid offers a distinct advantage in

its potential for reversible covalent targeting of lysine residues. This can be particularly useful

for achieving a balance between target engagement and minimizing off-target toxicity. The

formation of a Schiff base is a dynamic process, and its stability can be influenced by the local

microenvironment of the protein binding pocket.[6]
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Experimental Workflow: Assessing Covalent Inhibition
Kinetics
To evaluate a potential covalent inhibitor like a 4-Formylcinnamic acid derivative, a time-

dependent inhibition assay is crucial.
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Preparation

Time-Dependent Incubation

Enzymatic Reaction

Data Analysis

Prepare stock solutions of inhibitor (e.g., 4-formylcinnamic acid derivative) and target protein.

Incubate target protein with varying concentrations of the inhibitor for different time points (t = 0, 5, 15, 30, 60 min).

Prepare assay buffer and substrate solution.

Initiate the enzymatic reaction by adding the substrate to each inhibitor-protein mixture.

Monitor product formation over time using a suitable detection method (e.g., fluorescence, absorbance).

Calculate the initial reaction rates for each condition.

Plot % inhibition vs. inhibitor concentration for each pre-incubation time to determine time-dependent IC50 values.

Determine kinact and KI from the time-dependent IC50 data.

Click to download full resolution via product page

Caption: Workflow for determining the kinetic parameters of a covalent inhibitor.
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4-Formylcinnamic Acid in Bioconjugation
Bioconjugation, the chemical linking of two biomolecules, is a cornerstone of modern

biotechnology, enabling the creation of antibody-drug conjugates (ADCs), protein labeling for

imaging, and the immobilization of enzymes.[7] The choice of linker is critical for the efficiency

of the conjugation reaction and the stability of the final conjugate.[7]

The aldehyde functionality of 4-Formylcinnamic acid makes it a valuable tool for

bioconjugation, primarily through its reaction with primary amines (e.g., the side chain of lysine

residues) to form a Schiff base. This imine bond can be subsequently reduced to a more stable

secondary amine linkage.

Comparative Analysis with Other Amine-Reactive
Crosslinkers
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Crosslinker
Type

Reactive
Group

Bond
Formed

Stability
Key
Advantages

Key
Disadvanta
ges

Aldehyde

(e.g., 4-

Formylcinna

mic acid)

Aldehyde

Schiff Base

(reducible to

secondary

amine)

Moderate

(Schiff base),

High

(secondary

amine)

Reaction is

specific to

amines; can

be performed

under mild

conditions.

Schiff base

can be

reversible;

reduction

step adds

complexity.

NHS Esters

N-

Hydroxysucci

nimide ester

Amide High

High

reactivity and

stable bond

formation.

Susceptible

to hydrolysis

in aqueous

solutions.

Isothiocyanat

es

Isothiocyanat

e
Thiourea High

Forms a very

stable bond.

Can have

slower

reaction

kinetics than

NHS esters.

Iminothiolane

(Traut's

Reagent)

Thiolactone Amidine High

Introduces a

sulfhydryl

group for

subsequent

reactions.

Modifies the

charge of the

amine.

Expert Insights: 4-Formylcinnamic acid provides a "gentler" approach to amine modification

compared to highly reactive NHS esters. The formation of a Schiff base is often reversible,

which can be advantageous in certain applications. For a stable linkage, a subsequent

reduction step using reagents like sodium cyanoborohydride is typically employed. This two-

step process offers a degree of control not always possible with single-step conjugation

methods.

Experimental Protocol: Protein Labeling via Reductive
Amination
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This protocol outlines the general steps for labeling a protein with a 4-Formylcinnamic acid-

derived probe.

Protein Preparation: Prepare the protein solution in a suitable buffer (e.g., phosphate buffer,

pH 7.0-7.5). Ensure the buffer is free of primary amines.

Probe Activation (if necessary): If the carboxylic acid of 4-Formylcinnamic acid is to be

coupled to another molecule, activate it first (e.g., as an NHS ester).

Schiff Base Formation: Add the 4-Formylcinnamic acid derivative to the protein solution at

a desired molar excess. Incubate at room temperature for 1-2 hours to allow for Schiff base

formation.

Reduction: Add a reducing agent, such as sodium cyanoborohydride, to the reaction mixture.

Incubate for an additional 1-2 hours or overnight at 4°C to reduce the imine to a stable

secondary amine.

Purification: Remove excess labeling reagent and byproducts by dialysis or size-exclusion

chromatography.

Characterization: Confirm the extent of labeling using techniques such as mass spectrometry

or UV-Vis spectroscopy.
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Reactants

Reaction Steps

Product

Protein with accessible Lysine residues

Schiff Base Formation
(pH 7.0-7.5)

4-Formylcinnamic acid derivative

Reductive Amination
(e.g., NaBH3CN)

Stable Protein-FCA Conjugate

Click to download full resolution via product page

Caption: Simplified workflow for protein bioconjugation using 4-Formylcinnamic acid.

Anticancer Activity of Cinnamic Acid Derivatives
Cinnamic acid and its derivatives have garnered significant interest for their potential

anticancer properties.[8][9] These compounds have been shown to induce apoptosis, inhibit

cell proliferation, and disrupt the cell cycle in various cancer cell lines.[10][11][12] While specific

data for 4-Formylcinnamic acid is limited in publicly available literature, we can draw

comparisons from studies on closely related cinnamaldehyde and other cinnamic acid

derivatives.

Comparative Cytotoxicity Data (IC50 Values)
The half-maximal inhibitory concentration (IC50) is a common metric for a compound's in vitro

cytotoxic potency. The table below summarizes reported IC50 values for various cinnamic acid
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derivatives against different cancer cell lines.

Compound Cancer Cell Line IC50 (µM) Reference

Cinnamic acid HT-144 (Melanoma) 2400 [11]

Cinnamic acid

derivative (compound

5)

A-549 (Lung) 10.36 [13]

Cinnamic acid

derivative (compound

44e)

MCF-7 (Breast) 1.79 [9]

Cinnamic acid

derivative (compound

45o)

HeLa (Cervical) 1.35 [9]

Cinnamic acid

amides/esters
Various 42 - 166 [12]

Expert Insights: The data clearly indicates that the anticancer activity of cinnamic acid

derivatives is highly dependent on the specific substitutions on the phenyl ring and

modifications to the carboxylic acid group.[10][12] The introduction of certain functional groups

can dramatically increase potency, lowering the IC50 value into the low micromolar range.

While direct IC50 data for 4-Formylcinnamic acid is not readily available in the cited literature,

its structural similarity to other active derivatives suggests it could serve as a valuable scaffold

for the development of novel anticancer agents. Further structure-activity relationship (SAR)

studies are warranted to explore the full potential of this compound.

Experimental Protocol: MTT Cell Viability Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used

as a measure of cell viability and proliferation.

Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density and allow them to

adhere overnight.
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Compound Treatment: Treat the cells with a range of concentrations of the test compound

(e.g., a 4-Formylcinnamic acid derivative) and a vehicle control. Incubate for a specified

period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with

active metabolism will reduce the yellow MTT to purple formazan crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent) to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a specific wavelength

(typically 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the results and determine the IC50 value.

Conclusion
4-Formylcinnamic acid is a promising and versatile molecule with significant potential in

covalent inhibitor design, bioconjugation, and as a scaffold for anticancer drug discovery. Its

dual functionality allows for a range of chemical manipulations, making it an attractive tool for

researchers in the life sciences. While direct comparative benchmark studies are still emerging,

the available data on related cinnamic acid derivatives, coupled with a mechanistic

understanding of its reactive groups, provides a strong foundation for its application in these

advanced fields. Further research is encouraged to fully elucidate the performance of 4-
Formylcinnamic acid and its derivatives in direct comparison with established standards in

each application area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6101594/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6101594/
https://www.wjpsonline.org/admin/uploads/gVGUrS2p.pdf
https://www.wjpsonline.org/admin/uploads/gVGUrS2p.pdf
https://www.wjpsonline.org/admin/uploads/gVGUrS2p.pdf
https://www.wjpsonline.org/admin/uploads/gVGUrS2p.pdf
https://www.wjpsonline.org/admin/uploads/gVGUrS2p.pdf
https://www.wjpsonline.org/admin/uploads/gVGUrS2p.pdf
https://www.benchchem.com/product/b1233681?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4-Formylcinnamic acid, 98%, predominantly trans 5 g | Contact Us | Thermo Scientific
Chemicals [thermofisher.com]

2. pubs.acs.org [pubs.acs.org]

3. researchgate.net [researchgate.net]

4. tandfonline.com [tandfonline.com]

5. Nε-Formylation of lysine is a widespread post-translational modification of nuclear proteins
occurring at residues involved in regulation of chromatin function - PMC
[pmc.ncbi.nlm.nih.gov]

6. wjpsonline.com [wjpsonline.com]

7. adc.bocsci.com [adc.bocsci.com]

8. pubs.acs.org [pubs.acs.org]

9. mdpi.com [mdpi.com]

10. pubs.acs.org [pubs.acs.org]

11. Cinnamic acid induces apoptotic cell death and cytoskeleton disruption in human
melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]

12. Cinnamic acid derivatives induce cell cycle arrest in carcinoma cell lines - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. biointerfaceresearch.com [biointerfaceresearch.com]

To cite this document: BenchChem. [A Comparative Guide to 4-Formylcinnamic Acid in
Advanced Life Science Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233681/docs#a-comparative-guide-to-4-
formylcinnamic-acid-in-advanced-life-science-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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